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Compound of Interest

Compound Name:
3-(4-

Aminophenyl)propanethioamide

CAS No.: 1555852-28-2

Cat. No.: B3405868

Get Quote

Executive Summary
Target Scaffold: 3-(4-Aminophenyl)propionic acid (CAS 2393-17-1) Target Derivative: 3-(4-
Aminophenyl)propanethioamide (and N-substituted analogs) Primary Application: Medicinal

chemistry (Bioisosteric replacement of amide bonds), Protease inhibition, Antimicrobial

research.

This guide provides a high-fidelity synthetic pathway for converting the carboxylic acid

functionality of CAS 2393-17-1 into a thioamide group. Thioamides are critical bioisosteres of

amides, offering increased proteolytic stability and altered hydrogen-bonding characteristics

(stronger H-bond donors, weaker acceptors).

Core Synthetic Challenge: The starting material contains a reactive aniline amine (-NH

) and a carboxylic acid (-COOH). Direct thionation is impossible without chemoselective
protection strategies to prevent polymerization or side-reactions at the aniline nitrogen.
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Property Specification

CAS Number 2393-17-1

Chemical Name
3-(4-Aminophenyl)propionic acid; 4-

Aminohydrocinnamic acid

Molecular Formula

C

H

NO

Molecular Weight 165.19 g/mol

Appearance Off-white to beige crystalline powder

Solubility
Soluble in DMSO, Methanol; slightly soluble in

water

Target Functionality
Thioamide (-CSNH

or -CSNHR)

Strategic Retrosynthesis
To synthesize the thioamide derivative, we employ a Protection-Activation-Thionation strategy.

Direct conversion of acids to thioamides is rare; the acid is first converted to an amide, which is

then thionated using Lawesson’s Reagent.

Pathway Overview:

Protection: Masking the aniline amine with a tert-butyloxycarbonyl (Boc) group.

Amidation: Converting the carboxylic acid to a primary amide.

Thionation: Selective oxygen-sulfur exchange (O

S) using Lawesson's Reagent.

Deprotection: Removal of the Boc group to yield the final free amine thioamide.
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Target: 3-(4-Aminophenyl)propanethioamide
(Free Amine)

Intermediate 3:
N-Boc-3-(4-aminophenyl)propanethioamide

Deprotection
(TFA/DCM)Intermediate 2:

N-Boc-3-(4-aminophenyl)propionamide

Thionation
(Lawesson's Reagent)Intermediate 1:

N-Boc-3-(4-aminophenyl)propionic acid

Amidation
(CDI, NH4OH)Start: CAS 2393-17-1

3-(4-Aminophenyl)propionic acid

Boc Protection
(Boc2O, NaOH)

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis for the conversion of CAS 2393-17-1 to its thioamide

derivative.

Detailed Experimental Protocols
Step 1: Chemoselective N-Protection
The aniline nitrogen is nucleophilic and will interfere with subsequent activation steps. We

protect it as a carbamate.

Reagents: CAS 2393-17-1 (1.0 eq), Di-tert-butyl dicarbonate (Boc

O, 1.1 eq), NaOH (2.5 eq), Dioxane/Water (1:1).

Protocol:

Dissolve 10 mmol of CAS 2393-17-1 in 20 mL of 1N NaOH and 20 mL of 1,4-dioxane.

Cool the solution to 0°C in an ice bath.

Add Boc

O (11 mmol) dropwise (dissolved in minimal dioxane if solid).

Allow the reaction to warm to room temperature (RT) and stir for 12 hours.

Workup: Acidify carefully with 1N HCl to pH ~3. The N-Boc protected acid will precipitate

or form an oil. Extract with Ethyl Acetate (3 x 30 mL). Dry over Na

SO

and concentrate.

Yield: Expect >90%.
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Step 2: Amidation (Acid Primary Amide)
We convert the carboxylic acid to a primary amide (-CONH

).

Reagents: N-Boc-Intermediate (1.0 eq), 1,1'-Carbonyldiimidazole (CDI, 1.2 eq), Ammonium

Hydroxide (25% aq, excess) or Ammonium Chloride/EDC.

Protocol (CDI Method):

Dissolve the N-Boc protected acid (10 mmol) in anhydrous THF (50 mL) under nitrogen.

Add CDI (12 mmol) in one portion. Evolution of CO

gas will be observed. Stir for 1 hour at RT to form the acyl imidazole intermediate.

Cool to 0°C and add Ammonium Hydroxide (25% solution, 5 mL) or bubble dry NH

gas for 15 mins.

Stir for 4 hours at RT.

Workup: Remove THF under reduced pressure. Resuspend residue in water and extract

with Ethyl Acetate.[1] Wash organic layer with saturated NaHCO

and brine.

Purification: Recrystallize from Ethanol/Hexane if necessary.

Step 3: Thionation (The Critical Step)
This step converts the carbonyl oxygen to sulfur using Lawesson's Reagent (LR). LR is

preferred over P

S

due to milder conditions and higher yields.

Reagents: N-Boc-Amide Intermediate (1.0 eq), Lawesson's Reagent (0.6 eq - Note: LR

provides 2 sulfur atoms per molecule), Anhydrous Toluene or THF.
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Protocol:

Suspend the N-Boc-Amide (5 mmol) in anhydrous Toluene (30 mL).

Add Lawesson's Reagent (3.0 mmol).

Heat the mixture to 80°C - 100°C under an inert atmosphere (Argon/Nitrogen).

Monitor: Check TLC every 30 minutes. The amide spot will disappear, and a less polar

yellow spot (thioamide) will appear. Reaction time is typically 2-6 hours.

Workup: Cool to RT. Evaporate the solvent.

Purification: Flash column chromatography (Silica gel) is mandatory to remove

phosphorus byproducts. Elute with Hexane/Ethyl Acetate (gradient 8:2 to 1:1).

Product: N-Boc-3-(4-aminophenyl)propanethioamide (Yellow solid).

Step 4: Deprotection
Removal of the Boc group to release the active drug scaffold.

Reagents: Trifluoroacetic acid (TFA), Dichloromethane (DCM).

Protocol:

Dissolve the Thioamide (2 mmol) in DCM (10 mL).

Add TFA (2 mL) dropwise at 0°C.

Stir at RT for 1-2 hours.

Workup: Carefully neutralize with saturated NaHCO

(cold) or evaporate TFA and use an ion-exchange resin to free the amine. Caution:
Thioamides can be sensitive to harsh hydrolysis, avoid boiling in strong acid/base.

Final Isolation: Extract the free amine into DCM/Isopropanol (3:1), dry, and concentrate.
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Mechanism of Action (Thionation)
Understanding the Lawesson's Reagent mechanism ensures troubleshooting capability. The

reagent dissociates into a dithiophosphine ylide, which reacts with the amide carbonyl in a

[2+2] cycloaddition manner, followed by cycloreversion to release the thioamide.

Lawesson's Reagent
(Dimer)

Active Ylide
(R-P(=S)S)

Dissociation
(Heat)

Thia-oxaphosphetane
(4-membered Ring)

+ Amide
[2+2] Cycloaddition

Amide Substrate
(C=O)

Thioamide Product
(C=S)Cycloreversion

P=O Byproduct

Click to download full resolution via product page

Figure 2: Mechanism of Thionation via Lawesson's Reagent.

Safety & Handling (Critical)
H

S Generation: Thioamides and thionation reagents can release Hydrogen Sulfide (H

S) upon contact with acid or moisture. H

S is highly toxic and desensitizes the sense of smell. Always work in a functioning fume
hood.

Stench: Lawesson's reagent and its byproducts have a foul, persistent sulfur odor. Bleach

(Sodium Hypochlorite) is effective for neutralizing glassware and spills.

Solvents: Use anhydrous solvents for Step 3. Water kills Lawesson's reagent, producing H

S and phosphoric acid.

Characterization Data (Expected)
To validate the synthesis of 3-(4-Aminophenyl)propanethioamide:
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Technique Expected Signal Interpretation

IR Spectroscopy ~3200-3400 cm

N-H stretch (Primary amine &

Thioamide NH

)

IR Spectroscopy No band at 1650-1690 cm Disappearance of Amide C=O

C NMR ~200 - 205 ppm

C=S Carbon (Distinctive

downfield shift from C=O ~175

ppm)

H NMR ~9.0 - 9.5 ppm (Broad)

Thioamide NH

protons (often split into two

broad singlets due to restricted

rotation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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